BENGHE Foundational & Exploratory

Check Availability & Pricing

A Comprehensive Technical Guide to Terpin
Monohydrate: Physical, Chemical, and
Pharmacological Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Terpin

Cat. No.: B1216090

Abstract: This technical guide provides an in-depth overview of the physical and chemical
properties, synthesis, purification, and pharmacological activities of terpin monohydrate.
Terpin monohydrate (cis-p-Menthane-1,8-diol monohydrate) is a well-established expectorant
with a history of use in pharmaceutical formulations.[1][2] This document is intended for
researchers, scientists, and professionals in drug development, offering a consolidated
resource of key technical data and methodologies. All quantitative data are summarized in
structured tables, and relevant experimental protocols are detailed. Additionally, logical
workflows and mechanisms of action are visualized using the DOT language.

Chemical Structure and Identification

Terpin monohydrate is the hydrated form of terpin, a p-menthane derivative.[1] The cis-isomer
is the form most readily obtained as a hydrate.[3]

IUPAC Name: 4-(2-Hydroxypropan-2-yl)-1-methylcyclohexan-1-ol hydrate[1]

Synonyms: cis-p-Menthane-1,8-diol Monohydrate, Terpin Hydrate[4]

Molecular Formula: CioH2002-H20[5][6]

Molecular Weight: 190.29 g/mol [5][6]

CAS Registry Number: 2451-01-6[4][5]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1216090?utm_src=pdf-interest
https://www.benchchem.com/product/b1216090?utm_src=pdf-body
https://www.benchchem.com/product/b1216090?utm_src=pdf-body
https://en.wikipedia.org/wiki/Terpin
https://www.nbinno.com/article/pharmaceutical-intermediates/uses-terpin-monohydrate-pharma-pest-control-ks
https://www.benchchem.com/product/b1216090?utm_src=pdf-body
https://www.benchchem.com/product/b1216090?utm_src=pdf-body
https://en.wikipedia.org/wiki/Terpin
https://www.drugfuture.com/chemdata/terpin.html
https://en.wikipedia.org/wiki/Terpin
https://www.benchchem.com/product/b1216090?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/terpin-monohydrate-dic10499.html
https://www.chemimpex.com/fr/products/39244
https://www.chemimpex.com/products/39244
https://www.chemimpex.com/fr/products/39244
https://www.chemimpex.com/products/39244
https://www.guidechem.com/encyclopedia/terpin-monohydrate-dic10499.html
https://www.chemimpex.com/fr/products/39244
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physical and Chemical Properties

Terpin monohydrate presents as colorless, lustrous, rhombic crystalline prisms or a white
powder.[4][7] It has a slight characteristic odor and a slightly bitter taste.[4][7] The compound is
efflorescent, meaning it can lose its water of hydration in dry air.[3][4][7]

Table 1: Physical and Chemical Properties of Terpin Monohydrate

Property Value References

White to almost white powder

Appearance 41071
or crystal.

Melting Point 116-117 °C [718]

118-120 °C [5][6]

119 °C

Boiling Point 258 °C (anhydrous) [31[7]

265 °C at 760 mmHg [8]

. Water: Slightly soluble; 3.42

Solubility [4][7]

g/L at 25 °C.

Methanol: Soluble.

Ethanol: Soluble. [7]

Ether: Soluble. [7]

Benzene: Slightly soluble.

Chloroform: Soluble. [3]
DMSO: Slightly soluble. [7]
Purity >98.0% (GC) [5]

Room temperature,
Storage recommended in a cool, dark
place (<15°C).
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of terpin

monohydrate.

Table 2: Spectroscopic Data for Terpin Monohydrate

Technique Data Reference

1H NMR Available in DMSO-d6.

13C NMR Available in DMSO-d6.

Infrared (IR) KBr disc and nujol mull spectra are available.
Mass Spectrometry (MS) GC-MS data is available.

Raman Spectroscopy Available.

Experimental Protocols
Synthesis of Terpin Monohydrate

Terpin monohydrate can be synthesized from a-pinene, a primary constituent of turpentine oil,
through acid-catalyzed hydration.[7] The process involves the treatment of turpentine oil or pine
oil with dilute sulfuric acid.[7] An alternative method utilizes benzene- or toluene-sulfonic acid,
which acts as both a hydrating and emulsifying agent, eliminating the need for strong acids and

low temperatures.[9]
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Synthesis of Terpin Monohydrate
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Caption: Workflow for the synthesis of terpin monohydrate.
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Purification Methods

Crude terpin monohydrate crystals can be purified through several methods to remove

unreacted oils and by-products.[10]

o Recrystallization: The most common method involves recrystallizing the crude product from

hot water or ethanol.[4][7]
e Washing: The separated crystals can be washed with water or other organic solvents.[10]

o Steam Distillation: Volatile by-product oils can be removed from the crude terpin hydrate by
neutral steam distillation.[10]

Pharmacological Properties and Mechanism of
Action

Terpin monohydrate is primarily recognized for its expectorant properties, making it useful in
the treatment of respiratory conditions such as bronchitis.[1][2][4] It acts to loosen and facilitate

the removal of mucus from the respiratory tract.[1][11][12]

The mechanism of action involves a direct effect on the bronchial secretory cells in the lower
respiratory tract.[1][11] This stimulation increases the production of lower viscosity respiratory
fluids, which helps to liquefy and thin the mucus.[11][12] Additionally, terpin hydrate is reported
to have a weak antiseptic effect on the pulmonary parenchyma.[1][11]
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Mechanism of Action of Terpin Monohydrate
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Caption: Mechanism of action of terpin monohydrate as an expectorant.

Applications

Beyond its primary use as an expectorant in cough syrups and other pharmaceutical
preparations, terpin monohydrate has applications in various other industries.[6][7][13]

o Pharmaceutical Intermediate: It serves as a precursor in the synthesis of other active
pharmaceutical ingredients, notably as a source for terpineol.[4][7][10]
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o Cosmetics: It is incorporated into skincare products for its moisturizing and soothing
properties.[6]

e Food Industry: Used as a flavoring agent in products like candies and baked goods.[6]

o Fragrance and Aromatherapy: Its pleasant aroma makes it a component in perfumes,
essential oils, and diffusers.[6]

» Cleaning Products: Its antimicrobial properties are utilized in household cleaners.[5][6]

 Insect Repellent: It has been recognized for its efficacy as an insect repellent.[2]

Conclusion

Terpin monohydrate is a versatile compound with well-documented physical, chemical, and
pharmacological properties. Its primary application as an expectorant is supported by a clear
mechanism of action involving the stimulation of bronchial secretions. The straightforward
synthesis and purification protocols, combined with its utility in various other industries, ensure
its continued relevance for researchers and commercial entities. This guide provides a
foundational understanding for professionals engaged in the study, development, and
application of this valuable monoterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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